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Compound of Interest

Compound Name: NEO-823

Cat. No.: B1518082

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for novel materials is paramount. This technical guide
provides a comprehensive overview of the material safety data for NEO-823, an organic non-
linear optical (NLO) material. The information is compiled from the manufacturer's safety data
sheet and supplementary technical documents to ensure accuracy and relevance for a
scientific audience.

Chemical Identification and Physical Properties

NEO-823 is identified by the CAS Number 1267603-73-5. It is a crystalline powder with specific
optical properties that make it of interest for research in high-speed optical modulation and
other advanced applications.[1] A summary of its key physical and chemical properties is
provided in Table 1.
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Property Value Source

CAS Number 1267603-73-5 TCI America
Purity >98.0% (HPLC) TCIl America
Appearance Crystalline Powder Fisher Scientific[1]

Maximum Absorption

823 nm TCI Chemicals
Wavelength (Amax)
Hyperpolarizability (B) 1670 x 10-30 esu TCI Chemicals
) o 75 pm/V (@1550nm in 20wt% )
Electro-optic Coefficient (r) TCI Chemicals
PMMA)

Hazard Identification and Precautionary Measures

The Safety Data Sheet (SDS) for NEO-823 outlines several potential hazards requiring strict
adherence to safety protocols in a laboratory setting. The material is classified as a skin irritant
and can cause serious eye irritation. The specific GHS hazard statements and precautionary

statements are detailed in Table 2.
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Hazard Category GHS Classification Precautionary Statements

P264: Wash thoroughly after
handling.[2] P280: Wear
protective gloves/protective
clothing/eye protection/face
Skin Irritation Category 2 protection.[2] P302+P352: IF
ON SKIN: Wash with plenty of
water. P332+P313: If skin
irritation occurs: Get medical

advice/attention.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
Eye Irritation Category 2A present and easy to do.
Continue rinsing.[2]
P337+P313: If eye irritation
persists: Get medical

advice/attention.

In addition to these specific hazards, general safe handling practices should be observed,
including avoiding the creation of dust, ensuring adequate ventilation, and preventing release
into the environment.

Safe Handling and Storage Protocols

Proper handling and storage of NEO-823 are critical to maintaining its integrity and ensuring
the safety of laboratory personnel. The following protocols are derived from the manufacturer's
recommendations.

Handling

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection. In case of insufficient ventilation, wear suitable respiratory equipment.[2]
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» Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and face
thoroughly after handling.[3]

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood to minimize exposure to dust.

Storage

» Conditions: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed
to prevent moisture contamination.

e Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.
Store away from oxidizing agents.[3]

Experimental Workflows and Safety Integration

The integration of safety measures into experimental workflows is essential when working with
NEO-823. The following diagram illustrates a typical workflow for handling and using this
material in a research context, emphasizing the key safety checkpoints.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://images-na.ssl-images-amazon.com/images/I/51xLgrE6NSL.pdf
https://images-na.ssl-images-amazon.com/images/I/51xLgrE6NSL.pdf
https://www.benchchem.com/product/b1518082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Review MSDS

l

Don Personal Protective Equipment (PPE)

:

Prepare Well-Ventilated Workspace

Material Handling

Weigh NEO-823 in Fume Hood

'

Prepare Solution / Mixture

Experimentation

Conduct Experiment

Post-Exgeriment

Decontaminate Workspace

'

Dispose of Waste per Regulations

'

Remove and Clean PPE

Click to download full resolution via product page

Caption: Experimental workflow for handling NEO-823.
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Emergency Procedures

In the event of accidental exposure or spillage, the following procedures should be followed.

Exposure Response

The logical flow for responding to different types of exposure is outlined in the diagram below.
Immediate and appropriate action is crucial to mitigate potential harm.

Exposure Event

Exposure Occurs
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Skin Eye nhalation estion

/ / Response A}cb\ns \

Skin Contact: Eye Contact: Inhalation: Ingestion:
Wash with plenty of water. Rinse cautiously with water for several minutes. Move to fresh air. Do NOT induce vomiting. Seek immediate medical attention.
Medical {Pttention

Seek Medical Advice/Attention

if irritation or symptoms persist

Click to download full resolution via product page

Caption: Emergency response flowchart for NEO-823 exposure.

Spills and Environmental Precautions
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In the case of a spill, the area should be cleared of all personnel. For minor spills, and if it is
safe to do so, the material should be carefully collected to avoid dust generation and placed in
a sealed container for disposal. For major spills, emergency services should be contacted. It is
imperative to prevent the material from entering drains or waterways.

This technical guide provides a foundational understanding of the material safety aspects of
NEO-823. Researchers, scientists, and drug development professionals are strongly
encouraged to consult the full Material Safety Data Sheet from the manufacturer before
handling this compound and to integrate these safety protocols into their standard laboratory
operating procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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